Cas no 67785-79-9 (heptadec-2-enyl-4,5-dihydro-1H-imidazole-1-ethanol hydrochloride)

• Product Name: heptadec-2-enyl-4,5-dihydro-1H-imidazole-1-ethanol hydrochloride
• CAS No: 67785-79-9
• MF: C₂₂H₄₃ClN₂O
• MW: 387.042625665665
• CID: 966994
• PubChem ID: 6440396
• Update Time: 2025-04-19

heptadec-2-enyl-4,5-dihydro-1H-imidazole-1-ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• heptadec-2-enyl-4,5-dihydro-1H-imidazole-1-ethanol hydrochloride
• 2-[2-[(E)-heptadec-1-enyl]-4,5-dihydroimidazol-1-yl]ethanol,hydrochloride
• 1-(2-Hydroxyethyl)-2-heptadecenyl-2-imidazoline hydrochloride
• 11-[[2,4,4,5,5-penta(dec-2-enyl)imidazol-1-yl]methyl]henicosa-8,13-dien-11-
• 1H-Imidazole-1-ethanol, 2-(heptadecen-1-yl)-4,5-dihydro-, hydrochloride (1:1)
• 1H-Imidazole-1-ethanol, 2-(heptadecenyl)-4,5-dihydro-, monohydrochloride
• 2-{2-[(1E)-heptadec-1-en-1-yl]-4,5-dihydro-1H-imidazol-1-yl}ethanol hydrochloride
• SCHEMBL11137404
• EINECS 267-074-6
• DTXSID4070588
• 67785-79-9
• FQRPZGVVUXUYJS-CMBBICFISA-N

• Inchi： 1S/C22H42N2O.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25;/h16-17,25H,2-15,18-21H2,1H3;1H/b17-16+;
• InChI Key： FQRPZGVVUXUYJS-CMBBICFISA-N
• SMILES： Cl.OCCN1C(/C=C/CCCCCCCCCCCCCCC)=NCC1

Computed Properties

• Exact Mass: 386.30669
• Monoisotopic Mass: 386.3063917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.83